Cas no 1155269-84-3 (tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate)
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-(4-oxobutyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H24N2O3/c1-13(2,3)18-12(17)15-9-7-14(8-10-15)6-4-5-11-16/h11H,4-10H2,1-3H3
- InChI Key: CPROVDLSJNMFID-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(CCCC=O)CC1
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885252-0.05g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1885252-0.1g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1885252-0.25g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1885252-0.5g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1885252-1.0g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1885252-2.5g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1885252-5.0g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1885252-10.0g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1885252-1g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1885252-5g |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate |
1155269-84-3 | 5g |
$3065.0 | 2023-09-18 |
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate
Comprehensive Overview of tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate (CAS No. 1155269-84-3)
tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate (CAS No. 1155269-84-3) is a versatile piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl carboxylate and oxobutyl functional groups, serves as a crucial intermediate in the development of bioactive molecules. Its unique structural features make it valuable for drug discovery, particularly in the design of kinase inhibitors, CNS-active compounds, and protease-targeting agents.
The growing demand for tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate is driven by its role in modern medicinal chemistry. Researchers frequently search for "piperazine derivatives in drug design" or "CAS 1155269-84-3 applications," reflecting its relevance in developing treatments for neurological disorders and inflammatory diseases. Its carbonyl group and piperazine ring enable selective modifications, aligning with trends in fragment-based drug discovery (FBDD) and click chemistry applications.
From a synthetic perspective, tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate exhibits excellent compatibility with cross-coupling reactions and reductive amination protocols. Recent publications highlight its use in constructing spirocyclic scaffolds—a hot topic in GPCR-targeted drug development. The compound's tert-butyloxycarbonyl (Boc) protection group also makes it indispensable for peptide mimetics synthesis, addressing frequent search queries like "Boc-protected piperazine uses."
Market analytics indicate rising procurement of CAS 1155269-84-3 by contract research organizations (CROs) and biotech startups, particularly those focusing on neurodegenerative disease therapeutics. This aligns with Google Trends data showing increased interest in "piperazine-based neuroprotectants" and "small molecule modulators for CNS." The compound's stability under microwave-assisted synthesis conditions further enhances its industrial appeal.
Quality specifications for tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals. Analytical techniques like LC-MS and NMR spectroscopy are essential for verification, as emphasized in recent "pharmaceutical intermediate characterization" literature. Proper storage at 2–8°C under inert atmosphere ensures long-term stability of this hygroscopic material.
Environmental and regulatory aspects of 1155269-84-3 comply with REACH and FDA guidelines for research chemicals. Unlike controlled substances, this compound falls under standard laboratory safety protocols, requiring PPE during handling. Its biodegradability profile meets OECD 301 standards, making it preferable for sustainable chemistry initiatives—a key consideration in current "green pharmaceutical synthesis" discussions.
Future applications of tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate may expand into PET radiopharmaceuticals and fluorescent probes, given its adaptable structure. Patent analyses reveal growing IP activity around "piperazine-containing diagnostic agents," particularly in oncology imaging. These developments position CAS 1155269-84-3 as a compound with sustained scientific and commercial relevance in the evolving landscape of precision medicine technologies.
1155269-84-3 (tert-butyl 4-(4-oxobutyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)